1,2-Butanediol
1,2-Butanediol
Butane-1,2-diol is a butanediol in which the two hydroxy groups are located at positions 1 and 2. It has a role as a metabolite. It is a butanediol and a glycol. It derives from a hydride of a butane.
Brand Name:
Vulcanchem
CAS No.:
584-03-2
VCID:
VC21200883
InChI:
InChI=1S/C4H10O2/c1-2-4(6)3-5/h4-6H,2-3H2,1H3
SMILES:
CCC(CO)O
Molecular Formula:
C4H10O2
CH3CH2CH(OH)CH2OH
C4H10O2
CH3CH2CH(OH)CH2OH
C4H10O2
Molecular Weight:
90.12 g/mol
1,2-Butanediol
CAS No.: 584-03-2
Cat. No.: VC21200883
Molecular Formula: C4H10O2
CH3CH2CH(OH)CH2OH
C4H10O2
Molecular Weight: 90.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butane-1,2-diol is a butanediol in which the two hydroxy groups are located at positions 1 and 2. It has a role as a metabolite. It is a butanediol and a glycol. It derives from a hydride of a butane. |
|---|---|
| CAS No. | 584-03-2 |
| Molecular Formula | C4H10O2 CH3CH2CH(OH)CH2OH C4H10O2 |
| Molecular Weight | 90.12 g/mol |
| IUPAC Name | butane-1,2-diol |
| Standard InChI | InChI=1S/C4H10O2/c1-2-4(6)3-5/h4-6H,2-3H2,1H3 |
| Standard InChI Key | BMRWNKZVCUKKSR-UHFFFAOYSA-N |
| SMILES | CCC(CO)O |
| Canonical SMILES | CCC(CO)O |
| Boiling Point | 194.0 °C 195-196.9 °C 194 °C |
| Colorform | CLEAR VISCOUS LIQUID |
| Flash Point | 40 °C (104 °F) (CLOSED CUP) 93 °C c.c. |
| Melting Point | -50 °C -114 °C |
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